Cas no 2172546-52-8 (3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride)

• Product Name: 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride
• CAS No: 2172546-52-8
• MF: C₈H₁₂ClNO₃S
• MW: 237.703780174255
• CID: 6455747
• PubChem ID: 165607439
• Update Time: 2025-06-08

3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride
• 2172546-52-8
• EN300-1612504

• Inchi： 1S/C8H12ClNO3S/c9-8(11)10-3-4-14(12,13)5-7(10)6-1-2-6/h6-7H,1-5H2
• InChI Key： BIFKDLLQEYKGOM-UHFFFAOYSA-N
• SMILES： ClC(N1CCS(CC1C1CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 237.0226421g/mol
• Monoisotopic Mass: 237.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride

Comprehensive Overview of 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride (CAS No. 2172546-52-8)

The compound 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride (CAS No. 2172546-52-8) is a highly specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and thiomorpholine backbone, make it a valuable building block for synthesizing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting GPCRs and enzymes involved in inflammatory pathways.

In recent years, the demand for sulfur-containing heterocycles like 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride has surged due to their enhanced metabolic stability compared to oxygen analogs. This aligns with current industry trends favoring improved drug pharmacokinetics and reduced toxicity profiles. The compound's carbonyl chloride moiety provides excellent reactivity for amide bond formation, addressing the growing need for efficient peptide mimetics in oncology and CNS drug development.

From a synthetic chemistry perspective, the 1,1-dioxo-1lambda6-thiomorpholine core offers distinct advantages in molecular design. Its sulfone group contributes to both polarity and conformational restriction - two key parameters in modern fragment-based drug discovery. The cyclopropyl substituent further enhances these properties by introducing strain and affecting electronic distribution, making this compound particularly interesting for allosteric modulator development.

The pharmaceutical industry's shift toward targeted covalent inhibitors has increased interest in reactive intermediates like 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride. Its balanced reactivity profile makes it suitable for creating warhead fragments in protease inhibitor design, while maintaining sufficient stability for practical synthetic applications. This dual characteristic addresses one of the major challenges in covalent drug discovery - achieving selective reactivity.

Analytical characterization of 2172546-52-8 reveals interesting physicochemical properties. The sulfone group contributes to enhanced water solubility compared to simple thiomorpholine derivatives, while the cyclopropyl group maintains favorable lipophilicity. This balanced logP profile makes it attractive for developing compounds with optimal blood-brain barrier permeability - a critical factor in CNS drug development programs.

Recent patent literature indicates growing applications of 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride in kinase inhibitor development. Its structure serves as a versatile scaffold for creating selective inhibitors against challenging targets like BTK and JAK family kinases. The compound's ability to introduce both hydrogen bond acceptors (sulfone) and donors (amide) while maintaining molecular rigidity makes it particularly valuable in this context.

From a green chemistry perspective, synthetic routes to 2172546-52-8 have evolved to minimize hazardous byproducts. Modern protocols emphasize atom economy and employ catalytic methods for introducing the cyclopropyl group, reflecting the pharmaceutical industry's commitment to sustainable manufacturing. These improvements address environmental concerns while maintaining the high purity standards required for pharmaceutical intermediates.

The compound's stability profile makes it suitable for high-throughput screening libraries. Unlike many acid chlorides, 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride demonstrates sufficient stability for storage and handling under standard laboratory conditions. This practical advantage has increased its adoption in combinatorial chemistry approaches, particularly for generating diverse sulfonamide-based compound libraries.

Emerging research suggests potential applications of 2172546-52-8 in PROTAC (Proteolysis Targeting Chimera) development. The compound's structural features allow efficient conjugation to both E3 ligase binders and target protein ligands, addressing the growing demand for targeted protein degradation technologies. Its carbonyl chloride functionality enables rapid prototyping of various linker configurations, accelerating PROTAC optimization cycles.

Quality control aspects of 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride production have seen significant advancements. Modern analytical techniques including UPLC-MS and 2D NMR ensure precise characterization of this intermediate, meeting the stringent requirements of regulatory agencies. These quality improvements support its use in GMP-compliant synthetic routes for clinical candidate compounds.

The compound's versatility extends to peptidomimetic design, where it serves as a constrained proline analog. This application capitalizes on the thiomorpholine ring's ability to mimic peptide turn structures while providing enhanced metabolic stability. Such properties are particularly valuable in developing oral peptide therapeutics - a major focus area in current pharmaceutical R&D.

Looking ahead, 2172546-52-8 is poised to play an important role in addressing undruggable targets. Its unique combination of structural features enables novel binding modes that complement traditional small molecule approaches. As the industry continues to explore challenging targets like protein-protein interactions, the demand for innovative intermediates like 3-cyclopropyl-1,1-dioxo-1lambda6-thiomorpholine-4-carbonyl chloride will likely increase.